Cas no 2411308-00-2 (2-chloro-N-(5-fluoro-1-benzothiophen-2-yl)methylacetamide)

• Product Name: 2-chloro-N-(5-fluoro-1-benzothiophen-2-yl)methylacetamide
• CAS No: 2411308-00-2
• MF: C₁₁H₉ClFNOS
• MW: 257.711663961411
• CID: 5811059
• PubChem ID: 146085820
• Update Time: 2025-05-27

2-chloro-N-(5-fluoro-1-benzothiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26584234
• 2-Chloro-N-[(5-fluoro-1-benzothiophen-2-yl)methyl]acetamide
• Z1562126818
• 2411308-00-2
• 2-chloro-N-(5-fluoro-1-benzothiophen-2-yl)methylacetamide

• Inchi： 1S/C11H9ClFNOS/c12-5-11(15)14-6-9-4-7-3-8(13)1-2-10(7)16-9/h1-4H,5-6H2,(H,14,15)
• InChI Key： QXUFNENJMDSCAT-UHFFFAOYSA-N
• SMILES： ClCC(NCC1=CC2C=C(C=CC=2S1)F)=O

Computed Properties

• Exact Mass: 257.0077409g/mol
• Monoisotopic Mass: 257.0077409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.3Ų

Additional information on 2-chloro-N-(5-fluoro-1-benzothiophen-2-yl)methylacetamide

Comprehensive Overview of 2-chloro-N-(5-fluoro-1-benzothiophen-2-yl)methylacetamide (CAS No. 2411308-00-2)

2-chloro-N-(5-fluoro-1-benzothiophen-2-yl)methylacetamide (CAS No. 2411308-00-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzothiophene core and fluoro and chloro substituents, exhibits promising properties for applications in drug discovery and material science. Its molecular structure, which includes a methylacetamide moiety, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in personalized medicine and antibiotic resistance.

The compound's CAS No. 2411308-00-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, 2-chloro-N-(5-fluoro-1-benzothiophen-2-yl)methylacetamide, reflects its structural features, which are often searched in conjunction with terms like "benzothiophene derivatives", "fluoroacetamide synthesis", and "heterocyclic compound applications". These keywords are frequently queried in academic and industrial settings, highlighting the compound's relevance in modern chemistry. Recent studies have explored its role in catalysis and bioconjugation, addressing growing demand for sustainable chemical processes.

From a synthetic perspective, 2-chloro-N-(5-fluoro-1-benzothiophen-2-yl)methylacetamide is synthesized via multi-step organic reactions, often involving Pd-catalyzed cross-coupling or nucleophilic substitution. Its 5-fluoro and 2-chloro groups enhance its reactivity, making it valuable for constructing biologically active scaffolds. This aligns with industry trends toward fragment-based drug design (FBDD), where small molecules like this serve as critical starting points. Environmental concerns have also driven interest in its green synthesis methods, reducing reliance on hazardous reagents.

In the context of drug development, this compound's benzothiophene backbone is analogous to structures found in FDA-approved drugs, such as raloxifene and sunitinib. Researchers speculate its potential in targeting protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. Computational studies (in silico modeling) suggest its affinity for enzyme binding sites, further fueling interest. Queries like "benzothiophene-based drug candidates 2024" or "fluorinated acetamide safety profile" reflect user curiosity about its applications.

Beyond pharmaceuticals, CAS No. 2411308-00-2 has implications in material science, particularly in designing organic semiconductors and photoactive materials. Its conjugated system and electron-withdrawing groups make it a candidate for OLEDs and sensors, addressing demands for renewable energy technologies. Searches for "benzothiophene optoelectronic properties" or "chloroacetamide stability" underscore its interdisciplinary appeal.

Quality control and analytical characterization of this compound rely on techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with ICH guidelines. Regulatory databases often index it under "high-purity intermediates", catering to manufacturers seeking GMP-compliant reagents. The rise of AI-driven compound discovery has also increased visibility for such niche chemicals, as machine learning models prioritize structurally diverse libraries.

In summary, 2-chloro-N-(5-fluoro-1-benzothiophen-2-yl)methylacetamide (CAS No. 2411308-00-2) represents a convergence of synthetic utility and biomedical potential. Its alignment with trends like targeted therapy, green chemistry, and smart materials ensures sustained interest. For researchers, suppliers, and innovators, this compound exemplifies the synergy between traditional organic chemistry and cutting-edge applications.